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Compound of Interest

Compound Name: Lead(2+);dibromate;hydrate
CAS No.: 10031-21-7
Cat. No.: B592474

Get Quote

Executive Summary

This technical guide provides a comprehensive physicochemical characterization of Lead(ll)
bromate monohydrate (

), a specialized inorganic oxidant. While less common than its halide counterparts (e.qg.,
Lead(Il) bromide), this compound serves as a critical reference standard in heavy metal oxidant
chemistry and pyrotechnic research.

Target Audience: Analytical Chemists, drug development professionals (impurity profiling), and
Materials Scientists.

Identity & Physicochemical Properties[1][2][3]
Physical Appearance

Lead(Il) bromate monohydrate presents as a colorless to white crystalline solid.
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o Crystal Habit: Typically forms small, prismatic crystals or a fine white powder when
precipitated rapidly.

o Luster: Vitreous (glass-like) in large crystal form; dull in powder form.
» Visual Impurities: Yellowing of the solid indicates contamination with Lead(lIl) oxide (
) or free bromine (

), usually resulting from photodegradation or thermal stress.

Organoleptic Properties (Odor)

o At Standard Temperature and Pressure (STP):Odorless.

o Mechanism:[1][2][3] As an ionic solid with high lattice energy, it has negligible vapor
pressure at room temperature, releasing no volatiles to trigger olfactory receptors.

e Upon Thermal Decomposition (>180°C):Pungent / Bleach-like.

o Mechanism:[1][2][3] Thermal stress fractures the bromate anion, releasing oxygen and
potentially trace amounts of elemental bromine (

) if the decomposition is uncontrolled or occurs in the presence of reducing agents.

Key Physical Constants
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Property Value Notes
Monohydrate is the stable
Formula .
terrestrial form.
] Calculated based on standard
Molecular Weight 481.02 g/mol ) )
atomic weights.
) High density characteristic of
Density 5.53 g/cm?3
lead salts.
Solubility (

1.38 g/ 100 mL (20°C)
)

Sparingly soluble; increases

significantly with temperature.

Dehydrates and decomposes;

Decomposition Temp. ~180°C explosive risk if mixed with
organics.
Specific to the monohydrate
CAS Number 10031-21-7

form.[4]

Synthesis & Purification Protocol

Context: The synthesis relies on a metathesis (double displacement) reaction. Because

Lead(ll) bromate is sparingly soluble compared to the reactants, it precipitates from the

solution.

Reagents
o Lead(ll) Nitrate (
): 0.1 M aqueous solution (ACS Reagent Grade).

e Potassium Bromate (

): 0.2 M aqueous solution (ACS Reagent Grade).

e Solvent: Deionized Water (
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Step-by-Step Methodology

Preparation: Dissolve stoichiometric equivalents of Lead(ll) nitrate and Potassium bromate in
separate beakers of deionized water. Heat both solutions to 60°C to ensure complete
dissolution.

Precipitation: Slowly add the Lead(ll) nitrate solution to the Potassium bromate solution while
stirring.

o Reaction:

Crystallization: Allow the mixture to cool slowly to room temperature, then chill to 4°C. The
slow cooling promotes the formation of defined crystals rather than an amorphous powder.

Filtration: Collect the precipitate via vacuum filtration using a sintered glass crucible (porosity
3or4).

Washing: Wash the filter cake three times with ice-cold deionized water to remove residual
potassium nitrate.

Drying: Dry the solid in a desiccator over calcium chloride. Do not heat above 100°C to
prevent premature dehydration or decomposition.

Synthesis Workflow Diagram
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Reagents:
Pb(NO3)2 (aq) + KBrO3 (aq)
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Final Product:

Pb(BrO3)2 - H20
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Figure 1: Metathesis synthesis workflow for the isolation of high-purity Lead(ll) bromate
monohydrate.
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Stability & Thermal Reactivity

Understanding the thermal profile is critical for safety. Lead(ll) bromate is an oxidizer.

Decomposition Pathway

Upon heating, the compound first loses its water of hydration. Continued heating leads to the
breakdown of the bromate anion, releasing oxygen and leaving Lead(ll) bromide.

o Stage 1 (Dehydration):
o Stage 2 (Redox Decomposition):

Critical Safety Note: In the presence of organic fuels (solvents, dust), this decomposition can
become deflagrative or explosive. The release of

accelerates local combustion.

Thermal Decay Diagram

Decomp.
(>180°C)

PbBr2
(Lead Bromide)

Pb(BrO3)2 - H20 Pb(BrO3)2
(Solid) (Anhydrous)

Click to download full resolution via product page

Figure 2: Thermal decomposition pathway. Note the release of oxygen gas, creating a fire
hazard.

Safety & Toxicology (E-E-A-T)
Toxicological Profile

o Lead Toxicity: Like all soluble/sparingly soluble lead salts, this compound is a cumulative
neurotoxin. It targets the nervous system, kidneys, and reproductive system.
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e Bromate Carcinogenicity: The bromate anion (
) is a Genotoxic Carcinogen (Group 2B). It induces oxidative DNA damage.

Handling Protocols

o Engineering Controls: All weighing and manipulation must occur inside a Class Il Biosafety
Cabinet or a HEPA-filtered fume hood to prevent inhalation of dust.

o PPE: Nitrile gloves (double-gloved), N95/P100 respirator (if outside hood), and safety
goggles.

o Incompatibility: Keep strictly separated from sulfur, phosphorus, powdered metals, and
organic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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